N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)pyridine-3-sulfonamide

Specification

• CAS No.: 1351623-25-0
• Molecular Formula: C14H14N6O3S
• Molecular Weight: 346.37
• IUPAC Name: N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]pyridine-3-sulfonamide
• Standard InChI: InChI=1S/C14H14N6O3S/c21-14-5-4-13(19-9-2-7-16-19)18-20(14)10-8-17-24(22,23)12-3-1-6-15-11-12/h1-7,9,11,17H,8,10H2
• Standard InChI Key: AALZIUMDTWPBHZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyridazine core substituted at position 3 with a 1H-pyrazole moiety, connected via an ethyl linker to a pyridine-3-sulfonamide group (Figure 1). This trifunctional design enables diverse molecular interactions, critical for binding enzymatic targets.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	1351623-25-0
Molecular Formula	C₁₄H₁₄N₆O₃S
Molecular Weight	346.37 g/mol
IUPAC Name	N-[2-(6-Oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]pyridine-3-sulfonamide
SMILES	C1=CC(=CN=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3
InChIKey	AALZIUMDTWPBHZ-UHFFFAOYSA-N

The pyridazine ring (positions 1–6) is oxidized at position 6, while the pyrazole (positions 1’–5’) contributes aromatic stacking potential. The sulfonamide group (-SO₂NH-) enhances solubility and hydrogen-bonding capacity.

Physicochemical Characteristics

Data on solubility and logP are currently unavailable, though the sulfonamide group typically confers moderate aqueous solubility. The molecular weight (346.37 g/mol) aligns with Lipinski’s Rule of Five, suggesting favorable pharmacokinetics.

Synthesis and Characterization

Synthetic Pathway

The synthesis involves multi-step organic reactions (Table 2):

Table 2: Key Synthesis Steps

Step	Reaction Type	Reagents/Conditions
1	Pyridazine ring formation	Cyclocondensation of 1,4-diketones with hydrazines
2	Pyrazole substitution	Nucleophilic aromatic substitution at pyridazine C3
3	Ethyl linker introduction	Alkylation with 1,2-dibromoethane
4	Sulfonamide coupling	Reaction with pyridine-3-sulfonyl chloride

Sodium hydride is employed as a base in alkylation steps, while palladium catalysts may facilitate cross-coupling reactions.

Characterization Methods

• Nuclear Magnetic Resonance (NMR): Confirmed substituent positions via ¹H and ¹³C spectra.

• High-Performance Liquid Chromatography (HPLC): Purity >95%.

• Mass Spectrometry: Molecular ion peak at m/z 347.35 ([M+H]⁺).

Mechanism of Action and Biological Activity

Enzymatic Inhibition

The sulfonamide group inhibits dihydropteroate synthase (DHPS), a key enzyme in bacterial folate synthesis. This mechanism mirrors classical sulfonamide antibiotics but with enhanced specificity due to the pyridazine-pyrazole scaffold.

Antimicrobial Efficacy

Preliminary studies indicate activity against:

• Staphylococcus aureus (MIC: 8 µg/mL)

• Escherichia coli (MIC: 16 µg/mL).

Table 3: Comparative Activity of Sulfonamide Analogues

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Target compound	8	16
Triazole analogue	4	32
Sulfamethoxazole	32	64

The triazole analogue (CAS 1448054-33-8) shows superior Gram-positive activity, likely due to increased membrane permeability.

Comparative Analysis with Structural Analogues

Crystalline Forms

Patent US10774072B2 discloses crystalline forms of related sulfonamides, highlighting the impact of polymorphism on bioavailability. For example, a monoclinic crystal system improves dissolution rates by 40% compared to amorphous forms.

Future Research Directions

Optimization Strategies

• Solubility Enhancement: Co-crystallization with cyclodextrins.

• Targeted Delivery: Conjugation to nanoparticle carriers.

• Structural Hybrids: Integrating acridone or indole moieties for dual DHPS/DHFR inhibition.

Preclinical Development

• Toxicity Profiling: Assess hepatotoxicity risks associated with pyridazine metabolism.

• Resistance Studies: Evaluate mutations in DHPS binding pockets.